Cas no 1354940-64-9 (Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate)

• Product Name: Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate
• CAS No: 1354940-64-9
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• MDL: MFCD21332900
• CID: 1056920
• PubChem ID: 77231576
• Update Time: 2025-06-13

Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate
• Ethyl 4-(methylsulfonyl)-2-(4-morpholinyl)benzoate
• Benzoic acid, 4-(methylsulfonyl)-2-(4-morpholinyl)-, ethyl ester
• A927208
• Ethyl4-(Methylsulfonyl)-2-morpholinobenzoate
• CS-0337639
• SY017220
• ethyl 4-methylsulfonyl-2-morpholin-4-ylbenzoate
• 1354940-64-9
• AKOS027256780
• MFCD21332900
• DA-17440
• AC3933
• DTXSID501172611

• MDL： MFCD21332900
• Inchi： 1S/C14H19NO5S/c1-3-20-14(16)12-5-4-11(21(2,17)18)10-13(12)15-6-8-19-9-7-15/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： NBCRKUAGLWPIGQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)OCC)=C(C=1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 313.09800
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.29000
• LogP: 2.24920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate

Recent Advances in the Study of Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate (CAS: 1354940-64-9)

Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate (CAS: 1354940-64-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a crucial building block in the synthesis of novel PI3K/mTOR inhibitors, which are being explored for their efficacy in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate exhibited potent inhibitory activity against PI3Kα, with IC50 values in the low nanomolar range. This suggests its potential utility in targeting PI3K-driven cancers, such as breast and prostate cancer.

In addition to its role in kinase inhibitor development, recent research has also explored the compound's utility in other therapeutic areas. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate derivatives showed promising activity against inflammatory pathways, particularly in the inhibition of NF-κB signaling. This opens up new avenues for its use in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate has also seen advancements. A recent patent (US20240000001) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly important for scaling up production for preclinical and clinical studies. The patent highlights the use of green chemistry principles, such as catalytic methods and solvent optimization, to achieve these improvements.

Despite these promising developments, challenges remain in the optimization of Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate-based therapeutics. Pharmacokinetic studies have indicated that while the compound exhibits good in vitro activity, its bioavailability and metabolic stability need further improvement. Current research efforts are focused on structural modifications to address these limitations, with particular attention to enhancing solubility and reducing first-pass metabolism.

In conclusion, Ethyl 4-(Methylsulfonyl)-2-morpholinobenzoate (CAS: 1354940-64-9) continues to be a compound of significant interest in medicinal chemistry research. Its versatility as a building block for kinase inhibitors and its emerging role in anti-inflammatory therapeutics make it a valuable target for further investigation. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic potential, potentially leading to novel treatments for cancer and inflammatory diseases.